Oleoyltaurine
Oleoyltaurine
N-oleoyltaurine is a fatty acid-taurine conjugate derived from oleic acid. It has a role as a human blood serum metabolite, an apoptosis inducer and an antineoplastic agent. It is functionally related to an oleic acid. It is a conjugate acid of a N-oleoyltaurine(1-).
Brand Name:
Vulcanchem
CAS No.:
52514-04-2
VCID:
VC20800938
InChI:
InChI=1S/C20H39NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)21-18-19-26(23,24)25/h9-10H,2-8,11-19H2,1H3,(H,21,22)(H,23,24,25)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NCCS(=O)(=O)O
Molecular Formula:
C20H39NO4S
Molecular Weight:
389.6 g/mol
Oleoyltaurine
CAS No.: 52514-04-2
Cat. No.: VC20800938
Molecular Formula: C20H39NO4S
Molecular Weight: 389.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-oleoyltaurine is a fatty acid-taurine conjugate derived from oleic acid. It has a role as a human blood serum metabolite, an apoptosis inducer and an antineoplastic agent. It is functionally related to an oleic acid. It is a conjugate acid of a N-oleoyltaurine(1-). |
|---|---|
| CAS No. | 52514-04-2 |
| Molecular Formula | C20H39NO4S |
| Molecular Weight | 389.6 g/mol |
| IUPAC Name | 2-[[(Z)-octadec-9-enoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C20H39NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(22)21-18-19-26(23,24)25/h9-10H,2-8,11-19H2,1H3,(H,21,22)(H,23,24,25)/b10-9- |
| Standard InChI Key | KOGRJTUIKPMZEJ-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)NCCS(=O)(=O)O |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCCS(=O)(=O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCCS(=O)(=O)O |
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